N-(3,3-Dimethylpent-4-yn-1-ylidene)hydroxylamine
Description
N-(3,3-Dimethylpent-4-yn-1-ylidene)hydroxylamine is a chemical compound with a unique structure that includes a hydroxylamine group attached to a 3,3-dimethylpent-4-yn-1-ylidene moiety
Properties
CAS No. |
61603-02-9 |
|---|---|
Molecular Formula |
C7H11NO |
Molecular Weight |
125.17 g/mol |
IUPAC Name |
N-(3,3-dimethylpent-4-ynylidene)hydroxylamine |
InChI |
InChI=1S/C7H11NO/c1-4-7(2,3)5-6-8-9/h1,6,9H,5H2,2-3H3 |
InChI Key |
UMDPYWMPQFGSNT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CC=NO)C#C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(3,3-Dimethylpent-4-yn-1-ylidene)hydroxylamine typically involves the reaction of 3,3-dimethylpent-4-yn-1-one with hydroxylamine hydrochloride under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the mixture is heated to facilitate the formation of the desired product.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent choice, and purification techniques, to ensure high yield and purity of the compound.
Chemical Reactions Analysis
Types of Reactions
N-(3,3-Dimethylpent-4-yn-1-ylidene)hydroxylamine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.
Reduction: Reduction reactions can convert the hydroxylamine group to an amine.
Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxylamine group is replaced by other nucleophiles.
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